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Compound of Interest

Compound Name: 2-Butyl-1-octanol

Cat. No.: B151752 Get Quote

Technical Support Center: 2-Butyl-1-octanol
This technical support center provides guidance on the safe handling and storage of 2-Butyl-1-
octanol for researchers, scientists, and drug development professionals.

Troubleshooting Guides
Issue: Accidental Spill

Question: What immediate actions should I take in case of a 2-Butyl-1-octanol spill?

Answer:

Evacuate and Ventilate: Immediately evacuate personnel from the spill area and ensure

adequate ventilation.

Personal Protective Equipment (PPE): Before attempting to clean the spill, don the

appropriate PPE, including safety glasses with side-shields, chemical-resistant gloves

(e.g., Nitrile rubber), and a lab coat.[1][2] For large spills or in confined areas, respiratory

protection may be necessary.[3]

Containment: Prevent further leakage or spillage if it is safe to do so.[2][4] Do not let the

product enter drains, as it is toxic to aquatic life.[1][2][5]
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Absorption: Soak up the spill with an inert absorbent material, such as sand or earth.[1][2]

[4]

Disposal: Collect the absorbed material and dispose of it as hazardous waste in a suitable,

closed container.[1][2][4] Contact a licensed professional waste disposal service for proper

disposal.[4]

Issue: Unexpected Chemical Reaction

Question: My experiment with 2-Butyl-1-octanol is showing an unexpected reaction. What

could be the cause?

Answer: 2-Butyl-1-octanol is generally stable under recommended storage conditions.[6][7]

[8] However, it is incompatible with strong oxidizing agents.[3][4][6][7] An unexpected

reaction could be due to contamination with such materials. Under fire conditions, hazardous

decomposition products such as carbon oxides can form.[3][4]

Frequently Asked Questions (FAQs)
Handling and Personal Protective Equipment (PPE)

Question: What are the essential personal protective equipment (PPE) requirements for

handling 2-Butyl-1-octanol?

Answer: Standard laboratory PPE is required. This includes:

Eye/Face Protection: Safety glasses with side-shields conforming to EN166 or NIOSH

approved eye protection.[1][2]

Skin Protection: Handle with chemical-resistant gloves. Nitrile rubber gloves with a

minimum layer thickness of 0.11 mm are suitable.[2] Always inspect gloves before use and

use a proper glove removal technique.[2] A lab coat or protective suit should also be worn.

[3][4]

Respiratory Protection: In case of insufficient ventilation or potential for inhalation of

vapors or mists, use a NIOSH/MSHA approved respirator.[3][4]
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Question: What are the best general hygiene practices to follow when working with 2-Butyl-
1-octanol?

Answer: Handle in accordance with good industrial hygiene and safety practices.[1][2] Wash

hands before breaks and at the end of the workday.[1][2] Avoid inhaling vapor or mist.[4]

Storage

Question: What are the optimal storage conditions for 2-Butyl-1-octanol?

Answer: Store in a cool, dry, and well-ventilated place.[1][2][4] Keep the container tightly

closed.[1][2][4] Containers that have been opened must be carefully resealed and kept

upright to prevent leakage.[1][2][4]

Question: Are there any materials that are incompatible with 2-Butyl-1-octanol during

storage?

Answer: Yes, 2-Butyl-1-octanol is incompatible with strong oxidizing agents.[3][4][6][7] Store

it away from such materials.

First Aid

Question: What should I do in case of accidental exposure to 2-Butyl-1-octanol?

Answer:

General Advice: In all cases of exposure, consult a physician and show them the Safety

Data Sheet (SDS).[2][4]

Inhalation: Move the person to fresh air. If they are not breathing, give artificial respiration.

[2][4]

Skin Contact: Wash off with soap and plenty of water.[2]

Eye Contact: Flush eyes with water as a precaution.[2]

Ingestion: Rinse the mouth with water. Never give anything by mouth to an unconscious

person.[2][4] Do NOT induce vomiting.[4]
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Disposal

Question: How should I dispose of waste 2-Butyl-1-octanol?

Answer: Dispose of surplus and non-recyclable solutions through a licensed disposal

company.[2][4] Do not dispose of it with regular waste or into the environment.[2]

Contaminated packaging should be disposed of as unused product.[4]

Data Presentation
Physical and Chemical Properties of 2-Butyl-1-octanol

Property Value

Molecular Formula C12H26O

Molecular Weight 186.33 g/mol

Appearance Colorless liquid

Density 0.833 g/mL at 25 °C

Boiling Point 145-149 °C

Flash Point 122 °C (Non-equilibrium method)

Solubility
Slightly soluble in water; soluble in organic

solvents

Note: The data presented above is compiled from multiple sources.[6][7]

Personal Protective Equipment (PPE) Specifications
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PPE Type Specification

Eye Protection
Safety glasses with side-shields (EN166 or

NIOSH approved)

Hand Protection
Nitrile rubber gloves (minimum thickness: 0.11

mm)

Respiratory Protection
NIOSH/MSHA approved respirator (if ventilation

is inadequate)

Note: The information is based on safety data sheet recommendations.[1][2][3]

Experimental Protocols
As 2-Butyl-1-octanol is a chemical compound, "experimental protocols" in the context of its

handling and storage refer to safety and procedural guidelines rather than research-specific

methodologies. The troubleshooting and FAQ sections above provide the necessary protocols

for safe use.
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Workflow for Safe Handling and Storage of 2-Butyl-1-octanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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